Cas no 51315-70-9 (1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-)

1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]- structure
51315-70-9 structure
Product name:1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-
CAS No:51315-70-9
MF:C16H17NO2S
MW:287.37668299675
CID:1572187

1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2,3-dihydro-2-methyl-1-[(4-methylphenyl)sulfonyl]-
    • Inchi: 1S/C16H17NO2S/c1-12-7-9-15(10-8-12)20(18,19)17-13(2)11-14-5-3-4-6-16(14)17/h3-10,13H,11H2,1-2H3
    • InChI Key: ATKRMENXGNZBKM-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=CC=C2)CC1C

Computed Properties

  • Exact Mass: 287.09811

Experimental Properties

  • Density: 1.232±0.06 g/cm3(Predicted)
  • Melting Point: 63-64 °C
  • Boiling Point: 428.5±48.0 °C(Predicted)
  • PSA: 37.38
  • pka: -1.56±0.40(Predicted)

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